Octadecylmethylsulfide
Overview
Description
Octadecylmethylsulfide (ODMS) is a chemical compound that belongs to the group of sulfides. It is also known as 1-octadecanethiol, and it has a molecular formula of C18H38S. ODMS is widely used in scientific research for its unique properties, such as its ability to form self-assembled monolayers on various surfaces.
Mechanism of Action
The mechanism of action of ODMS is not well understood, but it is believed to interact with the surface of various materials through its sulfur group. ODMS can form strong covalent bonds with metal surfaces, and it can also interact with other materials through weak van der Waals forces.
Biochemical and Physiological Effects
ODMS does not have any known biochemical or physiological effects on living organisms. It is considered to be a relatively inert compound and is not known to interact with biological systems.
Advantages and Limitations for Lab Experiments
One of the primary advantages of ODMS is its ability to form self-assembled monolayers on various surfaces. This property makes it a valuable tool for modifying surface properties and developing new materials. ODMS is also relatively easy to synthesize and purify, making it readily available for use in scientific research.
However, there are also some limitations to the use of ODMS in lab experiments. One of the main limitations is its toxicity. ODMS is considered to be a hazardous material and should be handled with care. It is also sensitive to air and moisture, which can affect its properties and stability.
Future Directions
There are several future directions for the use of ODMS in scientific research. One potential application is in the development of new materials for biomedical applications. ODMS can be used to modify the surface properties of materials to make them more biocompatible and reduce the risk of rejection by the body. Another potential application is in the development of new sensors and devices for environmental monitoring and detection of hazardous materials.
Conclusion
In conclusion, ODMS is a valuable tool in scientific research for its ability to form self-assembled monolayers on various surfaces. Its unique properties make it useful for modifying surface properties and developing new materials. While there are some limitations to its use, ODMS has several potential applications in the future, particularly in the field of biomedical research and environmental monitoring.
Scientific Research Applications
ODMS has a wide range of applications in scientific research. One of its primary uses is in the field of surface chemistry, where it is used to form self-assembled monolayers on various surfaces. These monolayers can be used to modify surface properties, such as wettability, adhesion, and biocompatibility. ODMS is also used in the development of biosensors, where it is used to immobilize biomolecules on the sensor surface.
properties
IUPAC Name |
1-methylsulfanyloctadecane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H40S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-2/h3-19H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNORDZYQJMGMRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCSC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H40S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80336793 | |
Record name | methyloctadecylsulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80336793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40289-98-3 | |
Record name | methyloctadecylsulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80336793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.